Cas no 332113-79-8 (4-(1,3-thiazol-5-yl)aniline)

• Product Name: 4-(1,3-thiazol-5-yl)aniline
• CAS No: 332113-79-8
• MF: C₉H₈N₂S
• MW: 176.238220214844
• MDL: MFCD11934732
• CID: 1094545
• PubChem ID: 11298271
• Update Time: 2025-05-22

4-(1,3-thiazol-5-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(Thiazol-5-yl)aniline
• 4-(1,3-thiazol-5-yl)aniline
• 4-(5-Thiazolyl)benzenamine
• DB-379815
• 332113-79-8
• EN300-3017268
• BS-50278
• MFCD11934732
• SCHEMBL14320606
• F75002

• MDL： MFCD11934732
• Inchi： 1S/C9H8N2S/c10-8-3-1-7(2-4-8)9-5-11-6-12-9/h1-6H,10H2
• InChI Key： REVJABCPKIEHFF-UHFFFAOYSA-N
• SMILES： S1C=NC=C1C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 176.04081944g/mol
• Monoisotopic Mass: 176.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.2Ų

Additional information on 4-(1,3-thiazol-5-yl)aniline

4-(1,3-Thiazol-5-yl)Aniline: A Comprehensive Overview

4-(1,3-Thiazol-5-yl)Aniline, also known by its CAS registry number CAS No. 332113-79-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines an aniline moiety with a thiazole ring. The thiazole group, a five-membered heterocycle containing sulfur and nitrogen atoms, imparts distinctive electronic and structural properties to the molecule.

The synthesis of 4-(1,3-Thiazol-5-yl)Aniline typically involves a coupling reaction between an aniline derivative and a thiazole precursor. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the need for harsh reaction conditions. These improvements have made the compound more accessible for research and industrial applications.

In terms of chemical properties, 4-(1,3-Thiazol-5-yl)Aniline exhibits notable stability under various conditions, making it suitable for use in diverse environments. Its electronic properties are particularly advantageous in applications requiring conductivity or semiconducting behavior. Recent studies have explored its potential as a component in organic electronics, where its ability to facilitate charge transport has shown promise.

The application of 4-(1,3-Thiazol-5-yl)Aniline extends into the field of drug discovery. Its structure allows for interactions with various biological targets, making it a valuable lead compound in medicinal chemistry. Researchers have investigated its potential as an inhibitor of certain enzymes and receptors, highlighting its role in therapeutic development.

Beyond its chemical applications, 4-(1,3-Thiazol-5-yl)Aniline has found utility in materials science. Its incorporation into polymer systems has enhanced the mechanical and thermal properties of these materials. Recent research has focused on its use in creating advanced composites and high-performance polymers for aerospace and automotive industries.

In conclusion, 4-(1,3-Thiazol-5-yl)Aniline, with its unique structure and versatile properties, continues to be a focal point in scientific research and industrial applications. Its adaptability across multiple disciplines underscores its importance as a key compound in modern chemistry.